![molecular formula C23H17F2NO4S B2629715 1,5-bis(4-fluorophenyl)-3-hydroxy-4-tosyl-1H-pyrrol-2(5H)-one CAS No. 1021265-20-2](/img/structure/B2629715.png)
1,5-bis(4-fluorophenyl)-3-hydroxy-4-tosyl-1H-pyrrol-2(5H)-one
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Description
1,5-bis(4-fluorophenyl)-3-hydroxy-4-tosyl-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C23H17F2NO4S and its molecular weight is 441.45. The purity is usually 95%.
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Scientific Research Applications
1. Luminescent Polymer Synthesis
The compound is used in the synthesis of highly luminescent polymers. These polymers exhibit strong fluorescence and are soluble in common organic solvents like toluene and chloroform. They have significant potential in optical and electrochemical applications due to their high quantum yield and distinct optical properties (Zhang & Tieke, 2008).
2. Spin-Labeling Studies
This compound plays a role in the synthesis of ortho-fluoronitroaryl nitroxides, which are important for spin-labeling studies. These studies are crucial in understanding molecular dynamics and structures, particularly in biological systems (Hankovszky et al., 1989).
3. Antioxidant Activity Research
It contributes to the synthesis of compounds with notable antioxidant activity. This has implications in pharmaceutical research, where antioxidant properties are valuable for developing treatments for oxidative stress-related diseases (Lavanya et al., 2014).
4. Conducting Polymer Development
The compound is integral in creating conducting polymers from low oxidation potential monomers. These polymers have applications in electronics due to their stability in the electrically conducting form and low oxidation potentials (Sotzing et al., 1996).
5. Antimicrobial Agent Synthesis
This compound is involved in the synthesis of pyrazolinyl p-tolyl sulfones, which have shown promising antimicrobial activity against various microorganisms. This is significant for developing new antimicrobial agents (Bonacorso et al., 2006).
Properties
IUPAC Name |
1,2-bis(4-fluorophenyl)-4-hydroxy-3-(4-methylphenyl)sulfonyl-2H-pyrrol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17F2NO4S/c1-14-2-12-19(13-3-14)31(29,30)22-20(15-4-6-16(24)7-5-15)26(23(28)21(22)27)18-10-8-17(25)9-11-18/h2-13,20,27H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTEYYTUJYGMNRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)C2=C(C(=O)N(C2C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17F2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.